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Abstract

Epigallocatechin 3,5-digallate (EGCG-digallate), a digallated derivative of the green tea
catechin epigallocatechin, is emerging as a potent bioactive compound with significant
therapeutic promise. Its unique chemical structure, featuring two galloyl moieties at the 3 and 5
positions, distinguishes it from the more extensively studied Epigallocatechin-3-gallate (EGCG),
and may confer enhanced biological activity. This technical guide provides an in-depth
overview of the current understanding of EGCG-digallate's therapeutic applications, focusing
on its enzyme inhibitory and antiviral properties. This document summarizes available
gquantitative data, details experimental methodologies where possible, and visualizes key
molecular interactions and pathways to support further research and drug development efforts
in this area.

Introduction

Epigallocatechin 3,5-digallate is a flavan-3-ol naturally found in trace amounts in the tea plant
(Camellia sinensis). Its structure, characterized by an epigallocatechin backbone with two
galloyl groups, is believed to be a key determinant of its potent bioactivity. While research on
EGCG-digallate is less extensive than that on EGCG, preliminary studies indicate its potential
as a powerful inhibitor of various enzymes and viruses, suggesting promising applications in
metabolic diseases, immunology, and virology. This guide aims to consolidate the existing
technical information on EGCG-digallate to facilitate further scientific exploration.
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Therapeutic Applications and Quantitative Data

Current research highlights several key therapeutic areas for EGCG-digallate. The available

quantitative data, primarily from in vitro studies, are summarized below for comparative

analysis.

Table 1: Summary of In Vitro Inhibitory Activity of
Epigallocatechin 3,5-digallate

IC50 /
Therapeutic s .
T ; Assay Type Key Findings Inhibitory Reference(s)
arge
< Concentration
Potent inhibition
Pancreatic Enzyme of a key enzyme
: - . 0.098 pM [11[21131[4]
Lipase Inhibition Assay in dietary fat
absorption.
Identified as a
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Tyrosine Enzyme inhibitor of LYP, a
- . 50 nM [S1061[7]
Phosphatase Inhibition Assay critical regulator
(LYP) of T-cell
activation.
Inhibition of HIV-
1 infection by
Human
o interfering with
Immunodeficienc
Antiviral Assay p24 production, 2.41-3.44 uM [8]

y Virus Type 1
(HIV-1)

cell-cell fusion,
and virus-cell

fusion.

Key Mechanisms of Action and Signaling Pathways

The precise signaling pathways modulated by Epigallocatechin 3,5-digallate are still under

investigation. However, based on its structural similarity to EGCG and preliminary findings,

several mechanisms can be inferred.
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Enzyme Inhibition

EGCG-digallate's potent inhibitory effects on enzymes like pancreatic lipase and lymphoid
tyrosine phosphatase suggest a direct interaction with the active or allosteric sites of these
proteins. The presence of two galloyl moieties likely enhances its binding affinity compared to
EGCG.

Below is a conceptual representation of the enzyme inhibition mechanism.
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Conceptual diagram of enzyme inhibition by EGCG-digallate.

Antiviral Activity

The observed inhibition of HIV-1 suggests that EGCG-digallate may interfere with viral entry
and fusion processes. This could involve interactions with viral envelope proteins or host cell
receptors.

The following diagram illustrates a potential workflow for assessing the antiviral activity of
EGCG-digallate.
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Start: Prepare Virus and Host Cells

Treat with EGCG-digallate
(Various Concentrations)

Infect Host Cells with Virus

Incubate for a Defined Period

Measure Viral Activity
(e.g., p24 antigen ELISA)

Data Analysis
(Determine 1C50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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